6,6-Dimethyl-3-(4-methylbenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine

• IUPAC Name: (2-amino-6,6-dimethyl-5,7-dihydro-4H-1-benzothiophen-3-yl)-(4-methylphenyl)methanone
• InChI: InChI=1S/C18H21NOS/c1-11-4-6-12(7-5-11)16(20)15-13-8-9-18(2,3)10-14(13)21-17(15)19/h4-7H,8-10,19H2,1-3H3
• InChI Key: YLLLRGILMRXIMY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)C2=C(SC3=C2CCC(C3)(C)C)N
• Molecular Formula: C18H21NOS
• Molecular Weight: 299.4 g/mol
• CAS No.: 1461715-47-8

Description

6,6-Dimethyl-3-(4-methylbenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine, also known as DM-TBHQA, is a compound that has shown potential in various scientific research applications. It belongs to the class of benzothiophene derivatives and has a unique chemical structure that makes it a promising candidate for further research.

Mechanism of Action

The mechanism of action of 6,6-Dimethyl-3-(4-methylbenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine is not fully understood, but studies have suggested that it acts by inhibiting the activity of certain enzymes and proteins involved in cell proliferation and survival. This compound has been shown to induce cell cycle arrest and apoptosis in cancer cells, which is believed to be the primary mechanism behind its anti-cancer effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound has anti-inflammatory, antioxidant, and anti-tumor properties. Additionally, this compound has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the primary advantages of 6,6-Dimethyl-3-(4-methylbenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine is its relatively simple synthesis method, which makes it easy to obtain in large quantities for lab experiments. Additionally, this compound has shown promising results in various scientific research applications, making it a potential candidate for further study. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to work with in certain lab experiments.

Future Directions

There are several future directions for research on 6,6-Dimethyl-3-(4-methylbenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine. One potential direction is to further investigate its anti-cancer effects and its potential as a cancer therapy. Additionally, more research is needed to fully understand the mechanism of action of this compound and its effects on various biological pathways. Finally, more studies are needed to evaluate the safety and toxicity of this compound in vivo, which is essential for its potential use in clinical settings.

Scientific Research Applications

6,6-Dimethyl-3-(4-methylbenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine has been studied for its potential in various scientific research applications. One of the primary applications of this compound is in the field of cancer research. Studies have shown that this compound has anti-proliferative effects on cancer cells, making it a potential candidate for cancer therapy. Additionally, this compound has also shown potential in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.